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Compound of Interest

Compound Name: 9-Tetradecen-5-olide

Cat. No.: B15191236

Essential Safety and Handling Guide for 9-
Tetradecen-5-olide

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety
and logistical information for 9-Tetradecen-5-olide, a colorless, clear liquid used in various
research and development applications. While a specific Safety Data Sheet (SDS) for 9-
Tetradecen-5-olide is not readily available, this document compiles data from structurally
similar aliphatic lactones, such as gamma-decalactone and gamma-undecalactone, along with
standard laboratory safety protocols, to provide comprehensive guidance.

Physical and Chemical Properties

A summary of the known quantitative data for 9-Tetradecen-5-olide is presented in the table
below. This information is crucial for understanding its physical behavior and for planning
experimental setups.
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Property Value

Molecular Formula C14H2402

Molecular Weight 224.34 g/mol

Appearance Colorless clear liquid

Specific Gravity 0.921-0.952 @ 20°C

Refractive Index 1.445-1.472 @ 20°C

Boiling Point 344 - 345 °C @ 760 mmHg (estimated)
Vapor Pressure 0.000067 mmHg @ 25°C (estimated)
Flash Point 143.10 °C (290.00 °F) (estimated)
Solubility Insoluble in water; soluble in alcohol

Personal Protective Equipment (PPE)

When handling 9-Tetradecen-5-olide, a comprehensive approach to personal protection is
necessary to minimize exposure and ensure safety. The following PPE is recommended, based
on guidelines for similar aliphatic lactones.
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PPE Category Item Specification

) ) Conforming to EN166 or
] Safety Glasses with Side
Eye and Face Protection OSHA 29 CFR 1910.133

Shields
standards.[1]

] To be worn when there is a risk
Chemical Safety Goggles )
of splashing.[1]

Nitrile or neoprene gloves are
Skin Protection Chemical-Resistant Gloves recommended. Inspect gloves

for integrity before use.[1]

To be worn over personal
Laboratory Coat clothing to protect against

spills.

A respirator may be necessary
for large spills or in poorly
ventilated areas. A respiratory
protection program that meets
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements or
European Standard EN 149

must be followed whenever

Not generally required under
Respiratory Protection normal use with adequate
ventilation.

workplace conditions warrant a

respirator's use.[1]

Operational Plan for Handling

Adherence to a strict operational plan is critical for the safe handling of 9-Tetradecen-5-olide in
a laboratory setting.

1. Engineering Controls:
e Work in a well-ventilated area.[2]

e Use of a chemical fume hood is recommended, especially when heating the substance or
when there is a potential for aerosol generation.
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2. Procedural Steps:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Have an
emergency plan in place and be familiar with the location of safety equipment, such as
eyewash stations and safety showers.

e Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe vapors or mist.[2][3]
Use the smallest quantities necessary for the experiment.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

e Hygiene: Wash hands thoroughly with soap and water after handling the chemical and
before leaving the laboratory.[4] Do not eat, drink, or smoke in the laboratory.

Disposal Plan

Proper disposal of 9-Tetradecen-5-olide and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Characterization: While aliphatic lactones are generally considered to have low
toxicity, it is prudent to treat all chemical waste as hazardous unless confirmed otherwise.

» Disposal Method: Dispose of the chemical waste through a licensed waste disposal
company. Do not pour down the drain or dispose of with regular trash.

o Container Disposal: Empty containers should be rinsed with an appropriate solvent, and the
rinsate should be collected as hazardous waste. The empty, rinsed container can then be
disposed of according to institutional guidelines.

Experimental Workflow

The following diagram illustrates a typical workflow for handling 9-Tetradecen-5-olide in a
laboratory experiment, from preparation to disposal.
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Experimental Workflow for Handling 9-Tetradecen-5-olide
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Atypical laboratory workflow for handling 9-Tetradecen-5-olide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-9-tetradecen-5-olide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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